Cas no 2137078-10-3 ((3S)-3-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2137078-10-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6507990
• PubChem ID: 165788350
• Update Time: 2025-10-05

(3S)-3-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-1-ol
• 2137078-10-3
• EN300-1164955

• Inchi： 1S/C8H15N3O/c1-2-11-8(3-5-10-11)7(9)4-6-12/h3,5,7,12H,2,4,6,9H2,1H3/t7-/m0/s1
• InChI Key： OCCPJSZHVUXZCU-ZETCQYMHSA-N
• SMILES： OCC[C@@H](C1=CC=NN1CC)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Additional information on (3S)-3-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-1-ol

(3S)-3-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2137078-10-3): A Comprehensive Overview

(3S)-3-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-1-ol, identified by the CAS registry number CAS No. 2137078, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a pyrazole ring, an amino group, and a hydroxyl group arranged in a specific stereochemical configuration, making it a valuable substrate for various biochemical and pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3S)-3-amino derivatives, including this compound. Researchers have employed asymmetric catalysis and enantioselective methodologies to achieve high yields and enantiomeric excess in the preparation of such molecules. These methods not only enhance the purity of the compound but also pave the way for its use in chiral recognition studies and asymmetric catalysis.

The structural uniqueness of (3S)-3-amino compounds lies in their ability to participate in hydrogen bonding and π-interactions, which are critical for their biological activity. In particular, the presence of the pyrazole ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. Recent studies have highlighted the potential of this compound as a lead molecule in anti-inflammatory and anti-cancer drug development.

In terms of biological activity, (3S)-3-amino compounds have shown promising results in inhibiting key enzymes involved in inflammatory pathways. For instance, research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX)-2 enzyme. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for cancer therapy.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (S)-configuration at the third carbon ensures optimal binding to target proteins, thereby enhancing its therapeutic potential. This stereochemical specificity is a critical factor in drug design, as it directly influences pharmacokinetics, efficacy, and toxicity profiles.

From a synthetic perspective, the preparation of (3S)-3-amino compounds involves multi-step processes that require precise control over reaction conditions. Techniques such as Sharpless asymmetric epoxidation and Evans' aldol reaction have been employed to construct the chiral centers with high accuracy. These methods not only ensure the correct stereochemistry but also contribute to the scalability of the synthesis process.

In conclusion, (3S)-3-amino compounds like this one represent a promising class of molecules with diverse applications in medicinal chemistry. Their unique structural features, combined with advanced synthetic methodologies, make them invaluable tools for exploring novel therapeutic strategies. As research continues to uncover their full potential, these compounds are expected to play a significant role in future drug development efforts.